2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(5-nitro-2-thienyl)-

• IUPAC Name: (E)-3-(5-nitrothiophen-2-yl)-1-(4-phenylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C19H13NO3S/c21-18(12-10-17-11-13-19(24-17)20(22)23)16-8-6-15(7-9-16)14-4-2-1-3-5-14/h1-13H/b12-10+
• InChI Key: VJHZAISNGFSLGD-ZRDIBKRKSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)C=CC3=CC=C(S3)[N+](=O)[O-]
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)/C=C/C3=CC=C(S3)[N+](=O)[O-]
• Molecular Formula: C19H13NO3S
• Molecular Weight: 335.4 g/mol
• CAS No.: 55703-88-3

Description

2-Propen-1-one, 1-[1,1'-biphenyl]-4-yl-3-(5-nitro-2-thienyl)- is a useful research compound. Its molecular formula is C19H13NO3S and its molecular weight is 335.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Antimalarial Activity

The compound's antimalarial potential has been explored, particularly in relation to Plasmodium berghei infections in mice. Studies have shown promising results, including activity against resistant strains and potential for extended protection against infection after oral administration, encouraging its clinical trial in humans (Werbel et al., 1986).

Corrosion Inhibition

Research has demonstrated the compound's efficacy as a corrosion inhibitor, particularly for mild steel in hydrochloric acid environments. Among its derivatives, certain biphenyl chalcones showed high efficiency in preventing steel corrosion (Baskar et al., 2012).

Photoreactive Properties for Biological Applications

The compound's donor-acceptor biphenyl backbone has been utilized in developing efficient two-photon sensitive photoremovable protecting groups. These properties are particularly useful in chemical biology for controlled release and spatial targeting (Specht et al., 2012).

Antioxidant Activity

Some derivatives of the compound have been synthesized and tested for their antioxidant properties, revealing moderate activities in certain cases. This research opens possibilities for its use in combating oxidative stress-related diseases (Jois et al., 2014).

Antibacterial Activity

Synthesized derivatives have shown antibacterial properties against various bacterial strains, indicating potential pharmaceutical applications in fighting bacterial infections (Ahuja & Sethi, 2015).

Optical Properties Enhancement in Poly(thiophene)s

The compound has been used to study the effects of various functional groups on the optical and photophysical properties of poly(thiophene)s, with implications in material science for developing materials with enhanced optical properties (Li et al., 2002).